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Compound of Interest

Compound Name: N-hydroxy-2,4-dimethylbenzamide

Cat. No.: B13230157

Get Quote

Introduction & Mechanism of Action
N-hydroxy-2,4-dimethylbenzamide is a synthetic hydroxamic acid derivative used to

interrogate the active sites of metalloenzymes. Its utility stems from the hydroxamate functional

group (-CONHOH), which acts as a potent bidentate ligand, and the 2,4-dimethylphenyl group,

which probes hydrophobic pockets and steric tolerance within the enzyme's binding cleft.

Primary Targets:
Urease (Ni²⁺): The hydroxamate oxygen and nitrogen atoms chelate the bi-nickel center in

the urease active site, displacing the water molecule required for urea hydrolysis. This

inhibition is crucial for studying Helicobacter pylori virulence and agricultural nitrogen loss.

Histone Deacetylases (Zn²⁺): As a "cap-group" fragment or low-molecular-weight inhibitor, it

binds the catalytic Zinc ion at the bottom of the HDAC active site tunnel. It is often used in

Fragment-Based Drug Discovery (FBDD) to identify novel Zinc-Binding Groups (ZBGs) or to

study the "cap" region's preference for hydrophobic substitution.

Mechanism of Chelation:
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The compound exists in equilibrium between keto and enol forms, but primarily binds metals in

a bidentate fashion. The 2,4-dimethyl substitution introduces steric bulk that prevents binding to

enzymes with restrictive access channels, thereby providing selectivity data compared to

unsubstituted benzohydroxamic acid.
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Caption: Mechanism of Action: The hydroxamate moiety chelates the catalytic metal ion,

blocking substrate access.

Chemical Properties & Handling
Property Specification

CAS Number 1016501-42-0

Formula C₉H₁₁NO₂

MW 165.19 g/mol

Solubility
DMSO (>50 mM), Ethanol; Low solubility in

water.

Stability
Hydroxamic acids are susceptible to hydrolysis

in strong acids/bases. Store solid at -20°C.

Handling

Warning: Potential mutagen (Ames positive

class). Wear nitrile gloves and work in a fume

hood.

Reconstitution Protocol:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b13230157/docs?utm_src=pdf-body-img#application-note-n-hydroxy-2-4-dimethylbenzamide-as-a-metalloenzyme-probe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13230157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh 1.65 mg of N-hydroxy-2,4-dimethylbenzamide.

Dissolve in 1.0 mL of anhydrous DMSO to create a 10 mM stock solution.

Aliquot into 50 µL vials and store at -80°C. Avoid freeze-thaw cycles to prevent hydrolysis of

the hydroxamic acid bond.

Application 1: Urease Inhibition Assay
(Spectrophotometric)
This protocol measures the ability of the probe to inhibit the hydrolysis of urea into ammonia.[1]

The 2,4-dimethyl analog is particularly useful for assessing the hydrophobic tolerance of the

urease active site flap.

Materials:
Enzyme: Jack Bean Urease (Type III, Sigma).

Substrate: Urea (500 mM stock in buffer).

Buffer: 25 mM HEPES, pH 7.5.

Reagent: Phenol-Hypochlorite (Berthelot's reagent) for ammonia detection.

Probe: N-hydroxy-2,4-dimethylbenzamide (10 mM DMSO stock).

Experimental Protocol:
Enzyme Prep: Dilute Urease to 5 U/mL in HEPES buffer.

Incubation:

In a 96-well clear plate, add 10 µL of Probe (diluted to 0.1 – 100 µM final conc).

Add 40 µL of Urease solution.

Crucial Step: Incubate for 15 minutes at 37°C. Note: Hydroxamates are slow-binding

inhibitors; pre-incubation is essential for equilibrium.
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Reaction Start: Add 50 µL of Urea (50 mM final). Incubate for 20 minutes at 37°C.

Termination & Readout:

Add 50 µL of Phenol-Nitroprusside solution.

Add 50 µL of Alkaline Hypochlorite.

Incubate 20 mins at RT (color develops to blue/green).

Measurement: Read Absorbance at 625 nm.

Data Analysis: Calculate % Inhibition =

Plot log[Concentration] vs. % Inhibition to determine IC₅₀.

Application 2: HDAC Inhibition (Fluorometric)
As a fragment probe, this compound is used to screen for zinc-binding affinity in the context of

chromatin remodeling.

Materials:
Enzyme: Recombinant HDAC1 or HDAC6 (human).

Substrate: Fluorogenic acetylated peptide (e.g., Boc-Lys(Ac)-AMC).

Developer: Trypsin/Protease solution.

Experimental Protocol:
Dilution: Prepare a serial dilution of N-hydroxy-2,4-dimethylbenzamide in assay buffer

(Tris-HCl pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂).

Treatment: Add 10 µL of diluted probe to 30 µL of HDAC enzyme solution. Incubate 10 mins

at RT.

Substrate Addition: Add 10 µL of Fluorogenic Substrate (50 µM final).

Reaction: Incubate for 30–60 minutes at 37°C.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b13230157/docs?utm_src=pdf-body#application-note-n-hydroxy-2-4-dimethylbenzamide-as-a-metalloenzyme-probe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13230157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Development: Add 50 µL of Developer solution (stops deacetylation and releases

fluorophore). Incubate 15 mins.

Readout: Measure Fluorescence (Ex: 360 nm / Em: 460 nm).
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Caption: Experimental workflow for metalloenzyme inhibition assays.

Troubleshooting & Controls
False Positives (Chelation): Hydroxamic acids can strip metal ions from the buffer rather than

the enzyme. Control: Ensure buffer contains excess co-factors if relevant, or run a counter-

screen with high metal concentration (e.g., add 1 mM NiCl₂ post-reaction to see if activity is

restored).

Hydrolysis: The N-hydroxy amide bond is labile. Always check the stock solution purity by

LC-MS if it is older than 1 month. A peak at M-16 (loss of oxygen) indicates degradation to
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the amide.

Solubility: If precipitation occurs in aqueous buffer, include 0.01% Triton X-100 to prevent

aggregation-based inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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